Cas no 1207019-73-5 (1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea)

• Product Name: 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea
• CAS No: 1207019-73-5
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 6614452
• PubChem ID: 45497262
• Update Time: 2025-05-21

1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea
• AKOS024520556
• 1-{3-[4-(dimethylamino)phenyl]propyl}-3-(2-methoxyethyl)urea
• 1-(3-(4-(dimethylamino)phenyl)propyl)-3-(2-methoxyethyl)urea
• F5831-7419
• 1207019-73-5
• 1-[3-[4-(dimethylamino)phenyl]propyl]-3-(2-methoxyethyl)urea

• Inchi： 1S/C15H25N3O2/c1-18(2)14-8-6-13(7-9-14)5-4-10-16-15(19)17-11-12-20-3/h6-9H,4-5,10-12H2,1-3H3,(H2,16,17,19)
• InChI Key： SLJDZJWKTSBLCY-UHFFFAOYSA-N
• SMILES： O(C)CCNC(NCCCC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 279.195
• Monoisotopic Mass: 279.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea

Introduction to 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea (CAS No: 1207019-73-5)

1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea, a compound with the CAS number 1207019-73-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a dimethylamino group attached to a phenylpropyl chain, which is further modified by a 2-methoxyethyl urea moiety. Such a configuration suggests a high degree of versatility, making it a promising candidate for various biochemical interactions.

The synthesis of 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of the phenylpropylamine derivative, which is then reacted with isocyanate to form the urea linkage. The subsequent introduction of the 2-methoxyethyl group completes the molecular framework. This synthetic route underscores the importance of precision and control in chemical transformations, ensuring high yield and purity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of the dimethylamino group in particular has been associated with enhanced binding affinity and metabolic stability, which are critical factors in drug design. Furthermore, the urea moiety is known for its ability to form hydrogen bonds, a feature that can be exploited to improve drug-receptor interactions. These characteristics make 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea an attractive scaffold for developing novel therapeutic agents.

The potential applications of this compound are vast and span across multiple therapeutic areas. For instance, its structural similarity to known bioactive molecules suggests that it could be used as an intermediate in the synthesis of kinase inhibitors, which are widely used in oncology. Additionally, the compound's ability to interact with biological targets may make it useful in developing treatments for neurological disorders. Recent studies have begun to explore its efficacy in modulating neurotransmitter activity, indicating a promising future in neuropharmacology.

One of the most exciting aspects of 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea is its potential for customization through structural modifications. By altering specific functional groups or introducing additional moieties, researchers can fine-tune its pharmacological profile to target specific diseases or conditions. This flexibility is particularly valuable in drug discovery, where rapid iteration and optimization are essential for success. The compound's well-defined synthetic pathways also facilitate these modifications, allowing for efficient production and testing.

The chemical properties of this compound also make it an excellent candidate for computational studies. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can provide insights into its behavior at the molecular level. These studies can help predict how it interacts with biological targets and identify potential side effects or toxicities. Such computational approaches are increasingly integral to modern drug development, complementing traditional experimental methods.

In conclusion, 1-{3-4-(dimethylamino)phenylpropyl}-3-(2-methoxyethyl)urea (CAS No: 1207019-73-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in shaping the future of medicine.